N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,4-difluorobenzenesulfonamide

• IUPAC Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)-2,4-difluorobenzenesulfonamide
• InChI: InChI=1S/C19H20F2N2O4S/c1-4-23-15-10-13(6-7-16(15)27-11-19(2,3)18(23)24)22-28(25,26)17-8-5-12(20)9-14(17)21/h5-10,22H,4,11H2,1-3H3
• InChI Key: IPSVQADBQRMOSR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2)NS(=O)(=O)C3=C(C=C(C=C3)F)F)OCC(C1=O)(C)C
• Molecular Formula: C19H20F2N2O4S
• Molecular Weight: 410.4 g/mol

Description

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,4-difluorobenzenesulfonamide is a useful research compound. Its molecular formula is C19H20F2N2O4S and its molecular weight is 410.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Drug Development

• Research has shown that primary sulfonamides facilitate the formation of polycyclic [1,4]oxazepine-based structures, which demonstrate strong inhibition of carbonic anhydrases, enzymes relevant in therapeutic applications, particularly as inhibitors (Sapegin et al., 2018). This indicates that sulfonamide derivatives are valuable for developing novel inhibitors with potential therapeutic benefits.

Photodynamic Therapy and Antifungal Applications

• A study on the synthesis of zinc phthalocyanine substituted with new benzenesulfonamide derivative groups containing Schiff base revealed its high singlet oxygen quantum yield, suggesting significant potential for use in photodynamic therapy for cancer treatment (Pişkin et al., 2020). The chemical's strong fluorescence properties and high photodegradation quantum yield make it an ideal candidate for type II photosensitizers.

Antibacterial and Antifungal Activity

• Novel synthesis methods have been developed for creating sulfonamide derivatives that exhibit significant antibacterial and antifungal activities (Hassan, 2013). These compounds were effective against various bacteria and fungi, showcasing the potential of sulfonamide derivatives in developing new antimicrobial agents.

Enzyme Inhibition and Molecular Docking Studies

• Sulfonamide derivatives have been studied for their enzyme inhibition capabilities, with research indicating their effectiveness in inhibiting enzymes such as acetylcholinesterase and butyrylcholinesterase. These enzymes are targets in the treatment of diseases like Alzheimer's, suggesting that sulfonamide compounds could be used in the development of neuroprotective drugs (Alyar et al., 2019).